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Compound of Interest

Compound Name:
(S)-2-Amino-6-methylheptanoic

acid hydrochloride

Cat. No.: B12949241

Get Quote

Introduction & Molecule Profile[1][2]
Fmoc-(S)-2-Amino-6-methylheptanoic acid is a lipophilic, non-proteinogenic

-amino acid. It is structurally analogous to leucine but possesses an extended aliphatic side
chain (4-methylpentyl).

Applications:

Peptide Stapling: Used to introduce hydrophobic interactions in stapled peptides without

altering the helix geometry significantly.

Half-life Extension: Increases albumin binding and resistance to proteolytic cleavage in

GLP-1 analogs.

SAR Studies: Probes the depth of hydrophobic pockets in GPCRs.
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Feature Specification

IUPAC Name

(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-6-methylheptanoic

acid

Side Chain
4-Methylpentyl group (

)

Molecular Formula

Precursor Electrophile 1-Bromo-4-methylpentane (Isohexyl bromide)

Chirality Target (S)-Enantiomer (L-configuration)

Strategic Overview: Route Selection
Two primary routes are validated for this synthesis. The Ni(II) Complex Method is

recommended for scales >5g due to cost-efficiency and avoidance of n-BuLi.

Feature
Method A: Ni(II) Complex

(Recommended)

Method B: Schöllkopf Bis-

Lactim

Mechanism
Thermodynamic control; Phase

Transfer Catalysis

Kinetic control; Enolate

alkylation

Reagents Ni(II)-BPB, KOH, MeCN/DMF
n-BuLi, THF, Schöllkopf

Auxiliary

Temperature Ambient to 50°C -78°C (Strict Cryogenic)

Stereocontrol >98% de (via crystallization) >95% de

Scalability High (kg scale proven) Low to Medium

Atom Economy
Chiral auxiliary recyclable

(>90%)

Auxiliary hydrolyzed (often

destroyed)
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Protocol A: Synthesis via Ni(II) Complex (The
"Belokon" Route)
This protocol utilizes a chiral Nickel(II) complex of a glycine Schiff base derived from (S)-BPB

[(S)-2-[N-(N'-benzylprolyl)amino]benzophenone]. This complex renders the glycine

-proton acidic enough to be deprotonated by mild bases (NaOH/KOH).

Workflow Diagram
Starting Materials:

Glycine-Ni-S-BPB Complex
+ 1-Bromo-4-methylpentane

Alkylation
(NaOH, DMF, 40°C)

Induction of (S)-Center

 Electrophilic Attack

Acid Hydrolysis
(2M HCl, MeOH, Reflux)

Releases Free AA + Ligand

 Complex Disassembly

Ligand Recovery
(Extraction with DCM)

 Recycled Ligand

Fmoc Protection
(Fmoc-OSu, Na2CO3)

 Aqueous Layer (AA)

Final Product:
Fmoc-(S)-2-Amino-6-methylheptanoic Acid

 Purification
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Click to download full resolution via product page

Caption: Figure 1. Thermodynamic alkylation cycle using the recyclable Ni(II)-BPB auxiliary.

Step 1: Asymmetric Alkylation
Objective: Install the 4-methylpentyl side chain with (S)-stereochemistry.

Setup: In a 3-neck round-bottom flask, dissolve Ni-(S)-BPB-Glycine complex (1.0 eq) in DMF

(5 mL per gram of complex).

Reagent Addition: Add 1-bromo-4-methylpentane (1.2 eq).

Base Addition: Add finely powdered NaOH (1.5 eq).

Expert Insight: The reaction is heterogeneous. Vigorous stirring is critical. The color will

shift from red to a deeper red/brown as the alkylation proceeds.

Reaction: Stir at 40–50°C for 2–4 hours. Monitor by TLC (SiO2, CHCl3:Acetone 5:1). The

starting complex (

) should disappear, replaced by the alkylated product (

).

Quench: Pour mixture into ice water (10x volume). The alkylated complex will precipitate.

Isolation: Filter the solid red precipitate. Wash with water. Dry in vacuo.

QC Check:

-NMR should show the disappearance of the glycine

-protons (singlet at ~3.6 ppm) and appearance of the side chain signals.

Step 2: Hydrolysis and Ligand Recovery
Objective: Release the free amino acid and recover the chiral ligand.
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Hydrolysis: Suspend the alkylated complex in MeOH (3 mL/g) and add 2M HCl (1.5 eq

relative to complex).

Reflux: Heat to reflux until the red color disappears (complex disassembly), turning the

solution green (NiCl2).

Ligand Extraction: Evaporate MeOH. Add water. Extract the liberated chiral ligand (BPB) with

DCM or CHCl3 (3x).

Note: The organic layer contains the expensive chiral auxiliary, which can be recycled.

Aqueous Layer: Contains the target amino acid hydrochloride salt and

.[1][2]

Step 3: Isolation of Free Amino Acid
Ion Exchange: Pass the aqueous layer through a cation exchange column (Dowex 50W,

form).

Wash with water to remove

salts (green eluate).

Elute the amino acid with 2M

.

Concentration: Evaporate the ammoniacal fractions to yield crude (S)-2-amino-6-

methylheptanoic acid as a white solid.

Protocol B: Fmoc Protection
This step is universal regardless of the synthesis route used.

Reagents: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide),

, Water/Dioxane.
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Dissolution: Dissolve the crude amino acid (1.0 eq) in 10%

solution (aqueous).

Expert Insight: If the amino acid is highly lipophilic (as this one is), add 1,4-Dioxane (1:1

ratio with water) to ensure solubility.

Addition: Cool to 0°C. Add Fmoc-OSu (1.1 eq) dissolved in a minimal amount of Dioxane

dropwise.

Reaction: Allow to warm to room temperature and stir for 2–3 hours.

Monitoring: HPLC or TLC (EtOAc/Hexane + 1% AcOH).

Workup:

Dilute with water.

Wash 1: Extract with Diethyl Ether (2x) to remove unreacted Fmoc-OSu and byproducts

(fulvene). Discard organic layer.

Acidification: Acidify the aqueous phase carefully with 1M HCl to pH 2–3. The product will

precipitate as a white solid or oil.

Extraction 2: Extract the product into Ethyl Acetate (3x).

Purification: Wash combined EtOAc layers with Brine, dry over

, and concentrate.

Crystallization:[1][2] Recrystallize from EtOAc/Hexane or Toluene.

Quality Control & Validation
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Test Acceptance Criteria Method Note

HPLC Purity > 98.0%
C18 Column, MeCN/H2O +

0.1% TFA gradient.

Chiral Purity (ee) > 99.0%
Chiralpak AD-H or OD-H.

Mobile phase: Hexane/IPA.

-NMR Consistent Structure

Confirm 4-methylpentyl

signals:

0.85 (d, 6H, isopropyl), 1.1–1.4

(m, side chain).

Mass Spec ESI-MS.

Decision Matrix: Troubleshooting

Issue Detected

Low Alkylation Yield Low ee% (<95%) Fmoc Step Precipitate

Increase T to 60°C
Check Bromide Quality

Lower Hydrolysis Temp
Use Dilute Acid

Add more Dioxane/THF
Ensure pH > 9 initially

Click to download full resolution via product page

Caption: Figure 2. Troubleshooting common synthetic bottlenecks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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